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Compound of Interest

Compound Name: 4-Methylmorpholine-2,6-dione

Cat. No.: B1355510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis,

applications, and safety protocols for 4-Methylmorpholine-2,6-dione. Also known as MIDA

anhydride, this heterocyclic compound serves as a valuable intermediate in various fields of

organic synthesis.

Core Chemical Properties
4-Methylmorpholine-2,6-dione is a white crystalline solid at room temperature.[1] It is soluble

in water and some organic solvents.[1] Its fundamental identifiers and physicochemical

properties are summarized below. There is a notable discrepancy in the reported melting point

across different suppliers, which may be attributable to varying purity levels or measurement

conditions.

Table 1: Physicochemical Properties of 4-Methylmorpholine-2,6-dione
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Property Value Source(s)

Molecular Formula C₅H₇NO₃ [2][3]

Molecular Weight 129.11 g/mol [2][3]

CAS Number 13480-36-9 [1][2]

Appearance White crystalline solid [1]

Melting Point 41-45 °C or 132-135 °C [2],[1]

Boiling Point 192-194 °C [1]

Relative Density 1.299 g/cm³ [1]

| Synonyms | MIDA anhydride | |

Synthesis and Reactivity
4-Methylmorpholine-2,6-dione is primarily utilized as an intermediate in organic synthesis.[1]

Its reactivity is centered around the anhydride-like functionality within the morpholine ring

structure.

2.1. General Synthesis Pathway

A common laboratory-scale preparation method involves the oxidation of a precursor molecule,

dimethylmorpholine.[1] This reaction typically employs a strong oxidizing agent in an acidic

medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1355510#4-methylmorpholine-2-6-dione-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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